Cas no 2106626-87-1 (1-(4-Methoxypyrrolidin-3-yl)propan-1-one)

• Product Name: 1-(4-Methoxypyrrolidin-3-yl)propan-1-one
• CAS No: 2106626-87-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6212102
• PubChem ID: 165843993
• Update Time: 2025-06-12

1-(4-Methoxypyrrolidin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxypyrrolidin-3-yl)propan-1-one
• 2106626-87-1
• EN300-798124
• 1-(4-Methoxypyrrolidin-3-yl)propan-1-one

• Inchi： 1S/C8H15NO2/c1-3-7(10)6-4-9-5-8(6)11-2/h6,8-9H,3-5H2,1-2H3
• InChI Key： YNVNEVNIOXTSNU-UHFFFAOYSA-N
• SMILES： O(C)C1CNCC1C(CC)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 1-(4-Methoxypyrrolidin-3-yl)propan-1-one

Recent Advances in the Study of 1-(4-Methoxypyrrolidin-3-yl)propan-1-one (CAS: 2106626-87-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-Methoxypyrrolidin-3-yl)propan-1-one (CAS: 2106626-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This molecule, characterized by its unique pyrrolidine scaffold and methoxy substitution, has been explored for its pharmacological properties and synthetic utility. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of various biological targets.

One of the most notable findings in recent literature is the use of 1-(4-Methoxypyrrolidin-3-yl)propan-1-one as a building block in the synthesis of novel kinase inhibitors. Researchers have demonstrated that this compound can be efficiently functionalized to yield derivatives with high selectivity and potency against specific kinase targets, which are implicated in cancer and inflammatory diseases. The structural flexibility of the pyrrolidine ring allows for diverse modifications, enabling the optimization of pharmacokinetic properties such as solubility and metabolic stability.

In addition to its synthetic applications, recent studies have also investigated the biological activity of 1-(4-Methoxypyrrolidin-3-yl)propan-1-one itself. Preliminary in vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurotransmitter regulation, suggesting potential applications in neurological disorders. However, further in vivo studies are required to validate these findings and elucidate the underlying mechanisms of action.

The pharmacokinetic profile of 1-(4-Methoxypyrrolidin-3-yl)propan-1-one has also been a subject of recent research. Studies have indicated that the compound demonstrates favorable absorption and distribution properties, with moderate plasma protein binding and good penetration across the blood-brain barrier. These characteristics make it a promising candidate for further development as a central nervous system (CNS) active agent. Nonetheless, challenges such as metabolic clearance and potential toxicity need to be addressed in future studies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 1-(4-Methoxypyrrolidin-3-yl)propan-1-one. Novel catalytic methods have been developed to enhance the yield and purity of the compound, reducing the reliance on hazardous reagents and minimizing environmental impact. These improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

In conclusion, 1-(4-Methoxypyrrolidin-3-yl)propan-1-one (CAS: 2106626-87-1) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its potential in drug discovery. Future research should focus on expanding its therapeutic applications, optimizing its pharmacokinetic properties, and addressing any safety concerns to facilitate its transition into clinical development.